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Compound of Interest

Compound Name: 3-Oxotetrahydrofuran

Cat. No.: B156105 Get Quote

Essential Safety and Handling Guide for 3-
Oxotetrahydrofuran
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 3-Oxotetrahydrofuran (CAS No. 22929-52-8), tailored for researchers, scientists,

and drug development professionals. The following procedures are designed to ensure the safe

use of this compound in a laboratory setting.

Chemical Properties and Hazards

3-Oxotetrahydrofuran is a colorless to pale yellow liquid.[1] It is classified as a hazardous

chemical and presents several risks. It is harmful if swallowed, causes skin irritation, and

serious eye irritation.[2] Additionally, it may cause respiratory irritation.[2] The compound is also

a flammable liquid and vapor.[2]
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Property Value

Molecular Formula C₄H₆O₂

Molecular Weight 86.09 g/mol

Boiling Point 68°C / 60mmHg

Flash Point 56°C

Density 1.1124 g/cm³

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 3-Oxotetrahydrofuran. The following

table summarizes the required personal protective equipment.
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Body Part PPE Component Specification

Hands Chemically resistant gloves

Disposable nitrile gloves

provide good short-term

protection.[3] Always inspect

gloves for integrity before use

and change them immediately

if contact with the chemical

occurs. For extended

operations, consult the glove

manufacturer's resistance

guide for suitable alternatives.

Eyes

Safety glasses with side

shields or chemical splash

goggles

Eye protection must meet

ANSI Z.87.1 standards. In

situations with a higher risk of

splashing, chemical splash

goggles are required.[3]

Body Laboratory coat

A standard, long-sleeved

laboratory coat should be worn

and kept buttoned to protect

against skin contact.[4]

Respiratory
NIOSH/MSHA approved

respirator

To be used in poorly ventilated

areas or when there is a

potential to exceed exposure

limits. A risk assessment

should be conducted to

determine the appropriate type

of respirator.

Operational Plan for Handling
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring

safety.

1. Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://m.youtube.com/watch?v=wQtJ-PpX_uM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always handle 3-Oxotetrahydrofuran in a well-ventilated area.

A chemical fume hood is the preferred designated area for all weighing, mixing, and

transferring operations.

2. Step-by-Step Handling Procedure:

Preparation: Before starting, ensure the work area is clean and uncluttered. Assemble all

necessary equipment and reagents.

Donning PPE: Put on all required personal protective equipment as detailed in the table

above.

Dispensing: Carefully dispense the required amount of 3-Oxotetrahydrofuran, keeping the

container opening away from your face.

During Use: Keep containers tightly closed when not in use. Avoid breathing vapors.

Post-Handling: After use, thoroughly clean the work area. Remove PPE in the correct order

to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical and

before leaving the laboratory.

Disposal Plan
Proper disposal of 3-Oxotetrahydrofuran and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Liquid Waste: Collect all unused 3-Oxotetrahydrofuran and solutions containing it in a

designated, labeled, and sealed hazardous waste container.

Solid Waste: All disposables contaminated with 3-Oxotetrahydrofuran, such as gloves,

pipette tips, and paper towels, must be collected in a separate, clearly labeled solid

hazardous waste container.
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2. Step-by-Step Disposal Procedure:

Container Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste,"

the full chemical name "3-Oxotetrahydrofuran," and the associated hazards (Flammable,

Irritant).

Waste Collection: Place the sealed waste containers in a designated secondary containment

bin within a satellite accumulation area.

EHS Contact: Follow your institution's specific procedures for hazardous waste pickup by the

Environmental Health and Safety (EHS) department. Do not pour 3-Oxotetrahydrofuran
down the drain.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of 3-
Oxotetrahydrofuran.
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Caption: Workflow for Safe Handling and Disposal of 3-Oxotetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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